2,2,2-Trinitro-1-phenylethane
Description
2,2,2-Trinitro-1-phenylethane is an organic compound with the molecular formula C₈H₇N₃O₆ and a molecular weight of 241.1577 g/mol It is characterized by the presence of three nitro groups (-NO₂) attached to the central carbon atom, which is also bonded to a phenyl group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,2,2-Trinitro-1-phenylethane typically involves the nitration of 1-phenylethane. The process requires the use of concentrated nitric acid and sulfuric
Properties
CAS No. |
38677-56-4 |
|---|---|
Molecular Formula |
C8H7N3O6 |
Molecular Weight |
241.16 g/mol |
IUPAC Name |
2,2,2-trinitroethylbenzene |
InChI |
InChI=1S/C8H7N3O6/c12-9(13)8(10(14)15,11(16)17)6-7-4-2-1-3-5-7/h1-5H,6H2 |
InChI Key |
AJYDBHCFRVMOBB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
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